Cas no 1799420-87-3 (1-(tert-Butoxycarbonyl)-3-iodo-1H-indazole-6-carboxylic acid)

• Product Name: 1-(tert-Butoxycarbonyl)-3-iodo-1H-indazole-6-carboxylic acid
• CAS No: 1799420-87-3
• MF: C₁₃H₁₃IN₂O₄
• MW: 388.157795667648
• MDL: MFCD28053692
• CID: 4617174
• PubChem ID: 86346345
• Update Time: 2025-05-20

1-(tert-Butoxycarbonyl)-3-iodo-1H-indazole-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(tert-Butoxycarbonyl)-3-iodo-1H-indazole-6-carboxylic acid
• 3-iodo-1-[(2-methylpropan-2-yl)oxycarbonyl]indazole-6-carboxylic acid
• SCHEMBL20488621
• 1-(tert-Butoxycarbonyl)-3-iodo-1H-indazole-6-carboxylicacid
• AKOS024463279
• 1-[(tert-butoxy)carbonyl]-3-iodo-1H-indazole-6-carboxylic acid
• 1799420-87-3
• CS-W000506
• EN300-7395395

• MDL： MFCD28053692
• Inchi： 1S/C13H13IN2O4/c1-13(2,3)20-12(19)16-9-6-7(11(17)18)4-5-8(9)10(14)15-16/h4-6H,1-3H3,(H,17,18)
• InChI Key： STEXIMCBUWVLIZ-UHFFFAOYSA-N
• SMILES： IC1C2C=CC(C(=O)O)=CC=2N(C(=O)OC(C)(C)C)N=1

Computed Properties

• Exact Mass: 387.99200g/mol
• Monoisotopic Mass: 387.99200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 410
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 81.4

Additional information on 1-(tert-Butoxycarbonyl)-3-iodo-1H-indazole-6-carboxylic acid

1-(tert-Butoxycarbonyl)-3-iodo-1H-indazole-6-carboxylic acid (CAS No. 1799420-87-3): A Comprehensive Overview

The compound 1-(tert-Butoxycarbonyl)-3-iodo-1H-indazole-6-carboxylic acid (CAS No. 1799420-87-3) is a highly specialized organic molecule with significant potential in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound belongs to the indazole family, a class of heterocyclic aromatic compounds that have garnered considerable attention due to their unique electronic properties and versatile applications. The presence of the tert-butoxycarbonyl (Boc) group and the iodo substituent at specific positions on the indazole ring introduces unique functionalization opportunities, making this compound a valuable building block in organic synthesis.

Recent advancements in synthetic chemistry have enabled the precise control of substituent placement on indazole derivatives, allowing researchers to tailor their properties for specific applications. For instance, the Boc group, a common protecting group in peptide synthesis, can be strategically removed under mild conditions to reveal an amine or carboxylic acid functionality. This feature makes 1-(tert-Butoxycarbonyl)-3-iodo-1H-indazole-6-carboxylic acid an ideal precursor for constructing bioactive molecules with complex architectures. The iodo substituent further enhances its utility as it can serve as a leaving group in nucleophilic substitution reactions or undergo cross-coupling reactions to introduce diverse functionalities.

One of the most promising areas of application for this compound is in drug discovery. Indazoles are known for their ability to modulate various biological targets, including kinases, G-protein coupled receptors (GPCRs), and ion channels. The substitution pattern of 1-(tert-Butoxycarbonyl)-3-iodo-1H-indazole-6-carboxylic acid allows for fine-tuning of pharmacokinetic properties such as solubility, permeability, and metabolic stability. Recent studies have demonstrated that indazole derivatives can exhibit potent anti-inflammatory, anticancer, and antimicrobial activities, underscoring their potential as lead compounds in therapeutic development.

In addition to its role in medicinal chemistry, 1-(tert-Butoxycarbonyl)-3-iodo-1H-indazole-6-carboxylic acid has found applications in materials science. The indazole core's aromaticity and conjugation make it suitable for use in organic electronics, such as light-emitting diodes (LEDs) and photovoltaic devices. The substituents on the molecule can be manipulated to optimize electronic properties like conductivity and emission spectra. For example, the Boc group can be retained or modified to influence the molecule's electron-donating or withdrawing characteristics, thereby enhancing its performance in electronic applications.

The synthesis of 1-(tert-Butoxycarbonyl)-3-iodo-1H-indazole-6-carboxylic acid typically involves multi-step processes that require meticulous control over reaction conditions. One common approach involves the Suzuki-Miyaura coupling reaction, where the iodo substituent acts as a reactive site for cross-coupling with boronic acids or esters. This method enables the construction of biaryl structures with high regioselectivity and yield. Another approach leverages oxidative cyclization techniques to form the indazole ring system from appropriate precursors.

From a pharmacological standpoint, 1-(tert-Butoxycarbonyl)-3-iodo-1H-indazole-6-carboxylic acid has shown promise in preclinical models of disease. For instance, its ability to inhibit key enzymes involved in inflammation has made it a candidate for anti-inflammatory therapies. Furthermore, its anticancer potential has been explored through in vitro assays against various cancer cell lines, revealing selective cytotoxicity that warrants further investigation.

In terms of stability and handling, 1-(tert-Butoxycarbonyl)-3-iodo-1H-indazole-6-carboxylic acid is generally stable under normal storage conditions but should be protected from moisture and light to prevent degradation. Its solubility profile makes it amenable to both solution-phase and solid-phase synthesis techniques, facilitating its integration into larger molecular frameworks.

Looking ahead, the continued exploration of 1-(tert-Butoxycarbonyl)-3-iodo-1H-indazole_